Cas no 6399-72-0 (2-Naphthalenesulfonicacid, 6-amino-7-hydroxy-)

2-Naphthalenesulfonicacid, 6-amino-7-hydroxy- structure
6399-72-0 structure
Product Name:2-Naphthalenesulfonicacid, 6-amino-7-hydroxy-
CAS No:6399-72-0
MF:C10H9NO4S
MW:239.247761487961
CID:518589
Update Time:2026-04-29

2-Naphthalenesulfonicacid, 6-amino-7-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenesulfonicacid, 6-amino-7-hydroxy-
    • 6-amino-7-hydroxynaphthalene-2-sulfonic acid
    • 2-amino-3-hydroxy-6-sulpho-naphthalene
    • 2-Naphthalenesulfonic acid,6-amino-7-hydroxy
    • 3-Amino-naphthol-(2)-sulfonsaeure-(7)
    • 6-amino-7-hydroxy-2-naphthalenesulphonic acid
    • 6-amino-7-hydroxy-naphthalene-2-sulfonic acid
    • 6-Amino-7-hydroxynaphthalene-2-sulphonic acid
    • 6-Amino-7-hydroxy-naphthalin-2-sulfonsaeure
    • EINECS 229-011-0

Computed Properties

  • Exact Mass: 239.02500
  • Monoisotopic Mass: 239.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 109A^2

Experimental Properties

  • Density: 1.627
  • Refractive Index: 1.748
  • PSA: 109.00000
  • LogP: 3.03630

2-Naphthalenesulfonicacid, 6-amino-7-hydroxy- Customs Data

  • HS CODE：2922299090
  • Customs Data：

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Naphthalenesulfonicacid, 6-amino-7-hydroxy- Related Literature

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